Cas no 1864858-78-5 (N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide)

• Product Name: N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide
• CAS No: 1864858-78-5
• MF: C₇H₉BrN₂O₂S
• MW: 265.127559423447
• CID: 5608248
• PubChem ID: 131105607
• Update Time: 2025-10-21

N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-8468580
• SCHEMBL20875478
• N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide
• 1864858-78-5

• Inchi： 1S/C7H9BrN2O2S/c1-10(13(2,11)12)7-5-3-4-6(8)9-7/h3-5H,1-2H3
• InChI Key： YZEONGHVQYDJIH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)N(C)S(C)(=O)=O

Computed Properties

• Exact Mass: 263.95681g/mol
• Monoisotopic Mass: 263.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide

Research Briefing on N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide (CAS: 1864858-78-5): Recent Advances and Applications

N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide (CAS: 1864858-78-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its bromopyridine moiety, has been investigated for its potential applications in drug discovery, particularly as a building block for kinase inhibitors and other biologically active molecules. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the synthesis of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the key areas of research involving N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide is its use as an intermediate in the synthesis of small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds designed to target protein kinases involved in cancer cell proliferation. The study reported that derivatives of this compound exhibited promising inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for developing next-generation kinase inhibitors.

In addition to its role in kinase inhibition, N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide has also been explored for its applications in chemical biology. A recent preprint on bioRxiv detailed its use in the development of activity-based probes (ABPs) for studying sulfonamide-binding proteins. The researchers utilized the compound's reactive bromine group to introduce fluorescent tags, enabling the visualization and quantification of protein interactions in cellular systems. This approach provides a powerful tool for understanding the mechanistic roles of sulfonamide-binding proteins in disease pathways.

Another notable advancement involves the compound's application in fragment-based drug discovery (FBDD). A 2024 study in ACS Chemical Biology described the use of N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide as a starting fragment for the design of allosteric modulators of G-protein-coupled receptors (GPCRs). The study leveraged the compound's structural features to optimize binding affinity and selectivity, resulting in the identification of novel GPCR modulators with potential therapeutic applications in neurological disorders.

Despite these promising developments, challenges remain in the optimization of N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide-derived compounds. Issues such as metabolic stability, solubility, and off-target effects need to be addressed to advance these molecules into clinical development. Recent efforts have focused on structural modifications, including the introduction of heterocyclic substituents and the optimization of the sulfonamide group, to improve pharmacokinetic properties. These modifications have shown encouraging results in preclinical models, as reported in a 2023 article in European Journal of Medicinal Chemistry.

In conclusion, N-(6-bromopyridin-2-yl)-N-methylmethanesulfonamide (CAS: 1864858-78-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to chemical probe design and fragment-based drug discovery. Continued research into its derivatives and optimization strategies is expected to yield novel therapeutic candidates with enhanced efficacy and safety profiles. The compound's unique structural features and demonstrated biological activities make it a promising candidate for future drug discovery efforts.